Cas no 51605-88-0 (2-Bromo-4-isopropylbenzoic acid)

• Product Name: 2-Bromo-4-isopropylbenzoic acid
• CAS No: 51605-88-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4764058
• Update Time: 2025-06-08

2-Bromo-4-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-isopropylbenzoic acid
• 2-bromo-4-propan-2-ylbenzoic acid
• GS2707
• Z0650

• Inchi： 1S/C10H11BrO2/c1-6(2)7-3-4-8(10(12)13)9(11)5-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： QEEFBGJZLOQWDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC(=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-4-isopropylbenzoic acid

Comprehensive Guide to 2-Bromo-4-isopropylbenzoic acid (CAS No. 51605-88-0): Properties, Applications, and Industry Insights

2-Bromo-4-isopropylbenzoic acid (CAS No. 51605-88-0) is a halogenated aromatic carboxylic acid with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its bromine and isopropyl functional groups, serves as a versatile intermediate in the development of fine chemicals and active pharmaceutical ingredients (APIs). Its molecular structure, C₁₀H₁₁BrO₂, offers unique reactivity patterns, making it valuable for cross-coupling reactions and ligand design in catalysis.

In recent years, the demand for halogenated benzoic acid derivatives has surged due to their role in synthesizing agrochemicals and specialty polymers. Researchers frequently search for "2-Bromo-4-isopropylbenzoic acid synthesis" or "CAS 51605-88-0 suppliers," reflecting industrial interest. The compound’s crystalline solid form and moderate solubility in organic solvents like ethanol and dichloromethane enhance its utility in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification.

Environmental and regulatory trends have also influenced discussions around sustainable halogenation methods. Innovations in electrochemical bromination and catalytic C-H activation aim to reduce waste in producing compounds like 2-Bromo-4-isopropylbenzoic acid. These advancements align with the broader "green chemistry" movement, a hot topic in scientific forums and patent filings. Users often inquire about "biodegradable alternatives to halogenated intermediates," though this compound remains irreplaceable in specific high-value applications.

From a commercial perspective, 51605-88-0 is cataloged by major chemical suppliers with >98% purity grades. Its pricing fluctuates based on bromine market dynamics and regional supply chains. Quality control certifications (e.g., ISO 9001) are critical for buyers, as highlighted by search queries like "2-Bromo-4-isopropylbenzoic acid GC-MS analysis." Storage recommendations typically include ambient temperature conditions in tightly sealed containers to prevent degradation.

Emerging applications in material science, such as liquid crystal formulations and conductive polymers, further expand the compound’s market potential. Patent databases reveal its use in OLED materials and coordination complexes for sensors. For researchers exploring "structure-activity relationships of benzoic acid derivatives," this compound offers a model substrate due to its balanced steric and electronic properties.

In summary, 2-Bromo-4-isopropylbenzoic acid (CAS No. 51605-88-0) bridges academic inquiry and industrial innovation. Its multifaceted roles—from pharmaceutical scaffolds to advanced material precursors—ensure sustained relevance. Ongoing research into atom-efficient synthetic routes and regulatory-compliant applications will likely shape its future trajectory in the chemical enterprise.